Cas no 1379322-81-2 (4-fluoro-3-(3-methylbutoxy)benzenethiol)

• Product Name: 4-fluoro-3-(3-methylbutoxy)benzenethiol
• CAS No: 1379322-81-2
• MF: C₁₁H₁₅FOS
• MW: 214.299605607986
• MDL: MFCD18426900
• CID: 5150246
• Update Time: 2026-03-03

4-fluoro-3-(3-methylbutoxy)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(3-methylbutoxy)benzenethiol

• MDL： MFCD18426900
• Inchi： 1S/C11H15FOS/c1-8(2)5-6-13-11-7-9(14)3-4-10(11)12/h3-4,7-8,14H,5-6H2,1-2H3
• InChI Key： JEMINVKDFZFVTC-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C(OCCC(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 4-fluoro-3-(3-methylbutoxy)benzenethiol

4-Fluoro-3-(3-methylbutoxy)benzenethiol (CAS No. 1379322-81-2): A Comprehensive Overview of Its Properties and Applications

In the realm of specialty chemicals, 4-fluoro-3-(3-methylbutoxy)benzenethiol (CAS No. 1379322-81-2) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its fluorinated aromatic core and thiol functional group, is widely utilized in pharmaceutical intermediates, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 4-fluoro-3-(3-methylbutoxy)benzenethiol", "CAS 1379322-81-2 applications", and "fluorinated thiol derivatives", reflecting its growing relevance in modern chemistry.

The 4-fluoro-3-(3-methylbutoxy)benzenethiol molecule combines a fluoro-substituted benzene ring with a 3-methylbutoxy side chain, enhancing its reactivity and solubility in organic solvents. This structural feature makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Recent trends in AI-driven drug design have amplified interest in such compounds, as they align with the demand for highly selective bioactive molecules. Searches for "fluorinated thiols in medicinal chemistry" and "CAS 1379322-81-2 solubility data" highlight the compound's role in cutting-edge research.

From a synthetic perspective, 4-fluoro-3-(3-methylbutoxy)benzenethiol is often prepared via nucleophilic aromatic substitution or etherification reactions. Its thiol group offers a reactive handle for further functionalization, enabling the creation of sulfur-containing polymers or ligands for catalysis. Queries such as "how to purify 4-fluoro-3-(3-methylbutoxy)benzenethiol" and "stability of fluorinated thiols" are common among chemists optimizing its production. The compound's stability under ambient conditions and compatibility with green chemistry principles further bolster its industrial appeal.

Beyond pharmaceuticals, 4-fluoro-3-(3-methylbutoxy)benzenethiol finds applications in advanced materials, such as self-assembled monolayers (SAMs) and conductive polymers. Its ability to form strong gold-thiol bonds makes it a candidate for nanotechnology and sensor development. With the rise of wearable technology, searches for "thiol-based sensors" and "fluorinated SAMs" underscore its potential in next-generation electronics. The compound's low toxicity profile and biodegradability also align with the global push for eco-friendly chemicals.

In summary, 4-fluoro-3-(3-methylbutoxy)benzenethiol (CAS No. 1379322-81-2) stands at the intersection of innovation and practicality. Its multifaceted applications—from life sciences to nanomaterials—coupled with its synthetic accessibility, ensure its continued prominence in scientific literature and industrial workflows. As research into fluorinated compounds and sulfur chemistry advances, this compound will likely remain a focal point for breakthroughs in diverse fields.